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Compound of Interest

Compound Name: 1-Bromo-3,5-dichlorobenzene-d3

Cat. No.: B12401951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide on the safe handling, storage, and

emergency procedures for 1-Bromo-3,5-dichlorobenzene-d3. Given that specific safety data

for the deuterated form is limited, this guide is primarily based on the established safety profile

of its non-deuterated analogue, 1-Bromo-3,5-dichlorobenzene (CAS RN: 19752-55-7). The

primary application of the deuterated compound is as an internal standard for quantitative

analysis by mass spectrometry.[1]

Hazard Identification and Classification
1-Bromo-3,5-dichlorobenzene is classified as an irritant. All personnel must be fully aware of

the potential hazards before handling this compound. The Globally Harmonized System (GHS)

classification is summarized below.

Table 1: GHS Hazard Classification[2][3]
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Category Description

Signal Word Warning

Pictogram GHS07 (Exclamation Mark)

Hazard Class Skin Irritation (Category 2)[2]

Serious Eye Irritation (Category 2)[2]

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory System[3]

Hazard Statements H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements P261: Avoid breathing dust.[3]

P280: Wear protective gloves/eye

protection/face protection.[4]

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.[3]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is critical for its safe

handling and storage.

Table 2: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₆D₃BrCl₂ N/A

Molecular Weight ~228.92 g/mol N/A

Non-Deuterated Formula C₆H₃BrCl₂ [4][5]

Non-Deuterated MW 225.90 g/mol [4][5]

CAS Number 19752-55-7 (Non-deuterated) [2][5]

Appearance
White to off-white or beige-

brown crystalline powder.
[6][7]

Melting Point 73-75 °C (lit.) [5]

Boiling Point 232 °C at 757 mmHg (lit.) [5]

Solubility
Insoluble in water; soluble in

organic solvents.
[8]

Safe Handling and Storage Protocols
Adherence to strict protocols is mandatory to minimize exposure and maintain the integrity of

the compound.

Engineering Controls
All work with 1-Bromo-3,5-dichlorobenzene-d3, especially handling of the solid powder, must

be conducted in a properly functioning chemical fume hood to prevent inhalation of dust

particles. The workspace should be equipped with an accessible eyewash station and safety

shower.[9]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical.

Table 3: Required Personal Protective Equipment
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Protection Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne dust.[9]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Inspect gloves for

integrity before use.

Prevents skin contact and

irritation.[4]

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.

Required when handling the

powder outside of a fume hood

(not recommended) or during

spill cleanup to prevent

respiratory irritation.[3]

Body Protection
A lab coat must be worn and

kept fully fastened.

Protects skin and clothing from

contamination.[4]

Experimental Protocol: Preparation of a Standard Stock
Solution
This protocol outlines the standard procedure for safely preparing a stock solution from the

solid deuterated standard.

Preparation: Before handling the chemical, ensure all required PPE is correctly worn.

Prepare the workspace within the chemical fume hood by laying down absorbent bench

paper.

Acclimatization: Remove the sealed container of 1-Bromo-3,5-dichlorobenzene-d3 from its

storage location (e.g., refrigerator or freezer). Allow it to equilibrate to ambient laboratory

temperature for at least 30 minutes before opening. This crucial step prevents atmospheric

moisture from condensing on the cold solid, which could compromise isotopic purity through

hydrogen-deuterium exchange.[10]

Weighing: Perform all weighing operations inside the chemical fume hood or a glove box with

an inert atmosphere. Carefully open the container and use a clean spatula to transfer the

desired amount of the crystalline solid to a tared weigh boat on a calibrated analytical

balance.
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Dissolution: Transfer the weighed solid into a clean, dry Class A volumetric flask. Add a small

amount of a suitable high-purity, anhydrous solvent (e.g., acetonitrile, methanol) and gently

swirl to dissolve the solid completely. Once dissolved, dilute to the final volume with the

solvent.

Mixing & Storage: Cap the flask securely and mix the solution by inverting it several times.

Transfer the final stock solution to a clean, clearly labeled amber vial with a PTFE-lined cap

to protect it from light.[10]

Decontamination: Properly dispose of the weigh boat and any contaminated materials in the

appropriate solid waste container. Clean the spatula and work surfaces thoroughly.

Storage Requirements
Proper storage is essential for both safety and maintaining the chemical and isotopic purity of

the standard.

General Storage: Store in a cool, dry, and well-ventilated area away from incompatible

substances such as strong oxidizing agents.[6]

Container: Keep the container tightly sealed to prevent moisture absorption.[6]

Deuterated Compound Specifics: To prevent photolytic degradation and H-D exchange, store

the compound protected from light, preferably in amber vials.[10] The storage atmosphere

should be dry; consider storage in a desiccator.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
Table 4: First Aid Procedures[4]
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Exposure Route First Aid Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

develops or persists.

Inhalation

Move the victim to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.

Ingestion

Clean mouth with water and drink plenty of

water afterward. Do NOT induce vomiting. Seek

medical attention.

Accidental Release Measures
In case of a spill of the solid material:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation and wear all required PPE, including respiratory protection.

Avoid generating dust. Gently sweep up the spilled solid and place it into a suitable, labeled,

and sealed container for hazardous waste disposal.[9]

Clean the spill area thoroughly with a damp cloth and decontaminate the surface.

Prevent the spilled material from entering drains or waterways.[8]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder,

or alcohol-resistant foam.[9]
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Hazardous Combustion Products: During a fire, toxic and corrosive fumes may be

generated, including carbon oxides, hydrogen bromide (HBr), and hydrogen chloride (HCl)

gas.[9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]

Toxicological Information
The toxicological properties of 1-Bromo-3,5-dichlorobenzene have not been fully investigated.

[4] The known effects are based on its GHS classification.

Acute Effects: Causes irritation to the skin, eyes, and respiratory tract upon contact or

inhalation.[8]

Chronic Effects: No data is available regarding carcinogenicity, mutagenicity, or reproductive

toxicity.[4] Due to the lack of comprehensive data, the compound should be handled with the

utmost care, assuming it may have other unknown toxic effects.

Visualized Workflows and Logic
To aid in understanding the safety requirements and handling procedures, the following

diagrams illustrate key logical and experimental workflows.
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Risk Mitigation Plan

Control Hierarchy

1. Hazard Identification
(Irritant: Skin, Eye, Respiratory)

2. Risk Assessment
(Evaluate exposure potential)

3. Implement Control Measures

Engineering Controls
(Fume Hood)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

4. Emergency Response Plan
(First Aid, Spill Cleanup)

Click to download full resolution via product page

Caption: Logical workflow for hazard management when working with 1-Bromo-3,5-
dichlorobenzene-d3.
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Acclimatize Sealed Container
to Room Temperature

Weigh Solid Compound
in Fume Hood

Dissolve in Anhydrous Solvent
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Caption: Step-by-step experimental workflow for safely preparing a stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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